Cas no 2034445-54-8 (2-(2-chlorophenyl)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)ethanone)

• Product Name: 2-(2-chlorophenyl)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)ethanone
• CAS No: 2034445-54-8
• MF: C₁₅H₁₆ClN₃O₃S
• MW: 353.823841094971
• CID: 5552577
• PubChem ID: 91814545
• Update Time: 2025-06-07

2-(2-chlorophenyl)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• AKOS025316570
• 2-(2-chlorophenyl)-1-[3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]ethanone
• 2-(2-chlorophenyl)-1-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)ethanone
• 2034445-54-8
• F6471-9061
• 2-(2-chlorophenyl)-1-{3-[(1-methyl-1H-imidazol-2-yl)sulfonyl]azetidin-1-yl}ethan-1-one

• Inchi： 1S/C15H16ClN3O3S/c1-18-7-6-17-15(18)23(21,22)12-9-19(10-12)14(20)8-11-4-2-3-5-13(11)16/h2-7,12H,8-10H2,1H3
• InChI Key： SNEJKGLGFAGGLC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(N1CC(C1)S(C1=NC=CN1C)(=O)=O)=O

Computed Properties

• Exact Mass: 353.0600902g/mol
• Monoisotopic Mass: 353.0600902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.6Ų